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Compound of Interest

Compound Name: Avitinib

Cat. No.: B593773 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for laboratory professionals working with Avitinib, a potent third-generation EGFR inhibitor.

Adherence to these guidelines is essential to ensure personnel safety and prevent

environmental contamination.

Hazard Identification and Personal Protective
Equipment (PPE)
Avitinib, like many targeted therapies, is a hazardous compound requiring stringent handling

protocols. The primary risks associated with Avitinib exposure include acute oral toxicity, skin

irritation, serious eye irritation, and respiratory tract irritation. Therefore, a multi-layered

approach to personal protection is mandatory.

Recommended Personal Protective Equipment
All personnel handling Avitinib in solid or solution form must wear the following PPE.

Selections should meet or exceed the standards outlined in the table below.
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PPE Category Specification Rationale

Gloves

Chemotherapy-tested nitrile

gloves (ASTM D6978-05

certified)

Prevents skin contact and

absorption. Double gloving is

required for all handling

procedures.

Inner Glove: Tucked under the

gown cuff
Provides a primary barrier.

Outer Glove: Worn over the

gown cuff

Protects the gown and can be

changed frequently.

Gown

Disposable, solid-front, back-

closing gown made of

polyethylene-coated

polypropylene or other

laminate material

Protects against splashes and

particulate contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Prevents eye contact with

Avitinib powder or solutions.

Face Protection
Face shield (in addition to

goggles)

Required when there is a

significant risk of splashing.

Respiratory Protection
NIOSH-approved N95

respirator or higher

Necessary when handling the

powder form outside of a

containment device to prevent

inhalation.

Donning and Doffing PPE
A systematic approach to putting on and removing PPE is critical to prevent cross-

contamination.
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Donning Sequence

Doffing Sequence

Perform Hand Hygiene Don Gown Don N95 Respirator Don Eye Protection Don Inner Gloves Don Outer Gloves

Remove Outer Gloves Remove Gown Perform Hand Hygiene Remove Eye Protection Remove N95 Respirator Remove Inner Gloves Perform Hand Hygiene

Click to download full resolution via product page

Figure 1: Standard Operating Procedure for Donning and Doffing PPE.

Operational Plans for Handling Avitinib
Strict adherence to the following procedures is mandatory for all laboratory activities involving

Avitinib.

Engineering Controls
All handling of Avitinib powder and initial dilutions must be performed within a certified Class II

Biological Safety Cabinet (BSC) or a powder containment hood to minimize inhalation

exposure.

Weighing and Reconstitution
Preparation: Before starting, ensure the work area within the BSC is decontaminated and

covered with a disposable, absorbent bench pad. Assemble all necessary supplies, including

pre-labeled containers.

Weighing: Tare a pre-labeled weigh boat or container. Carefully dispense the required

amount of Avitinib powder.

Reconstitution: Add the appropriate solvent (e.g., DMSO) dropwise to the powder to avoid

generating aerosols. Gently swirl the container to dissolve the compound completely. For in
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vivo preparations, further dilution with vehicles like PEG300, Tween 80, and saline should be

performed within the BSC.

Cleaning: After use, decontaminate all surfaces and equipment within the BSC. Dispose of

all contaminated disposables as hazardous waste.

Emergency Procedures and Disposal
Spill Management
In the event of an Avitinib spill, immediate and appropriate action is required to contain the

contamination and protect personnel.
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Avitinib Spill Occurs

Alert others in the area

Evacuate immediate area if necessary

Don appropriate PPE
(2 pairs gloves, gown, goggles, N95)

Contain the spill with absorbent pads

For Liquid Spill:
Cover with absorbent material

Liquid

For Powder Spill:
Gently cover with wetted absorbent pads

Powder

Clean the area from outside in

Decontaminate the area with an appropriate cleaner

Dispose of all cleanup materials as hazardous waste

Click to download full resolution via product page

Figure 2: Emergency Response Protocol for an Avitinib Spill.
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Waste Disposal
All materials contaminated with Avitinib must be disposed of as hazardous chemical waste in

accordance with institutional and local regulations.

Waste Type Disposal Container

Solid Waste
Labeled, sealed, and puncture-resistant

container for hazardous waste.

(Gloves, gowns, bench pads, etc.)

Liquid Waste
Labeled, sealed, and leak-proof container for

hazardous chemical waste.

(Unused solutions, contaminated solvents)

Sharps
Labeled, puncture-proof sharps container for

hazardous waste.

(Needles, syringes)

Note: Under no circumstances should Avitinib waste be disposed of in general laboratory trash

or down the drain.

Experimental Protocols
While specific experimental procedures will vary, the following general guidelines apply to the

preparation of Avitinib for common laboratory applications.

Preparation of Stock Solutions for In Vitro Studies
Solvent: Dimethyl sulfoxide (DMSO) is a common solvent for creating high-concentration

stock solutions.

Procedure:

Within a BSC, accurately weigh the desired amount of Avitinib powder.
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Add the calculated volume of high-purity DMSO to achieve the target concentration (e.g.,

10 mM).

Gently vortex or sonicate at room temperature until the solid is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store at -20°C or -80°C as recommended by the supplier.

Preparation of Dosing Solutions for In Vivo Studies
Vehicle: A common vehicle for oral administration in animal models consists of a mixture of

solvents to ensure solubility and bioavailability. A typical formulation may include:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Procedure:

Start with the concentrated Avitinib stock solution in DMSO.

Sequentially add the other vehicle components, ensuring the solution remains clear and

homogenous after each addition.

Prepare the final dosing solution fresh on the day of administration.

By implementing these comprehensive safety and handling procedures, research institutions

can foster a secure environment for groundbreaking work with Avitinib while minimizing risks

to their dedicated scientific staff.

To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Avitinib]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b593773#personal-protective-equipment-for-handling-
avitinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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